Cas no 2228815-01-6 (1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine)

• Product Name: 1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine
• CAS No: 2228815-01-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6577295
• PubChem ID: 165625716
• Update Time: 2025-06-26

1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine
• [1-(1-methyl-1H-indol-4-yl)cyclobutyl]methanamine
• 2228815-01-6
• EN300-1792389

• Inchi： 1S/C14H18N2/c1-16-9-6-11-12(4-2-5-13(11)16)14(10-15)7-3-8-14/h2,4-6,9H,3,7-8,10,15H2,1H3
• InChI Key： CJIGPYUAWHGFCQ-UHFFFAOYSA-N
• SMILES： NCC1(C2=CC=CC3=C2C=CN3C)CCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Additional information on 1-(1-methyl-1H-indol-4-yl)cyclobutylmethanamine

1-(1-Methyl-1H-Indol-4-Yl)Cyclobutylmethanamine: A Comprehensive Overview

1-(1-Methyl-1H-Indol-4-Yl)Cyclobutylmethanamine (CAS No. 2228815-01-6) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its indole ring fused with a cyclobutane moiety, exhibits a diverse range of biological activities and potential applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

The indole core of 1-(1-Methyl-1H-Indol-4-Yl)Cyclobutylmethanamine is a well-known heterocyclic structure that forms the basis of numerous bioactive molecules. The presence of the methyl group at the 1-position of the indole ring introduces steric and electronic effects, which can significantly influence the compound's reactivity and selectivity. Additionally, the cyclobutane ring introduces unique strain and rigidity to the molecule, which can enhance its binding affinity to specific targets.

Recent studies have highlighted the potential of indole derivatives in drug discovery, particularly in targeting protein-protein interactions (PPIs). The cyclobutane moiety in this compound has been shown to act as a rigid scaffold, enabling it to serve as a template for designing inhibitors of PPIs. For instance, researchers have demonstrated that cyclobutane-containing compounds can effectively disrupt PPIs involved in cancer progression, making them promising candidates for anticancer therapeutics.

Another area where 1-(1-Methyl-1H-Indol-4-Yl)Cyclobutylmethanamine has shown promise is in the development of fluorescent probes for bioimaging. The indole moiety's inherent fluorescence properties can be exploited to create sensors for detecting specific analytes or tracking cellular processes. By modifying the substituents on the indole ring, researchers can tune the fluorescence quantum yield and emission wavelength, enabling applications in diagnostics and real-time monitoring.

The synthesis of cyclobutane-containing indole derivatives has also been optimized through advancements in catalytic methods. Transition metal-catalyzed reactions, such as palladium-catalyzed cycloadditions, have provided efficient routes to construct the cyclobutane ring with high regioselectivity. These methods not only simplify the synthesis process but also reduce costs, making large-scale production more feasible.

In terms of pharmacokinetics, indole-based compounds are often associated with favorable absorption profiles due to their lipophilic nature. However, the presence of the cyclobutane ring may introduce additional challenges in terms of solubility and permeability. Recent research has focused on optimizing these properties through rational drug design, incorporating functional groups that enhance solubility without compromising bioactivity.

The application of computational chemistry tools has further deepened our understanding of cyclobutane-containing compounds at the molecular level. Molecular dynamics simulations have revealed insights into how the strained cyclobutane ring interacts with target proteins, providing valuable information for structure-based drug design. Furthermore, machine learning algorithms are being employed to predict the biological activity of such compounds based on their structural features.

In conclusion, 1-(1-Methyl-1H-Indol-4-Yl)Cyclobutylmethanamine represents a compelling example of how structural diversity can lead to versatile applications in chemistry and biology. With ongoing research into its synthesis, properties, and biological effects, this compound continues to be a focal point for innovation in drug discovery and materials science.